N-2,2-diethoxyethyl-N'-(2-pyridyl)thiourea

• Molecular Formula: C12H19N3O2S
• Molecular Weight: 269.37 g/mol
• IUPAC Name: 1-(2,2-diethoxyethyl)-3-pyridin-2-ylthiourea
• InChI: InChI=1S/C12H19N3O2S/c1-3-16-11(17-4-2)9-14-12(18)15-10-7-5-6-8-13-10/h5-8,11H,3-4,9H2,1-2H3,(H2,13,14,15,18)
• InChI Key: ASYNZUWCVTYWOA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CNC(=S)NC1=CC=CC=N1)OCC

Description

N-2,2-diethoxyethyl-N'-(2-pyridyl)thiourea is a useful research compound. Its molecular formula is C12H19N3O2S and its molecular weight is 269.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 11.1 g of 2-pyridylisothiocyanate dissolved in 100 ml of ethanol, was added 10.0 g of aminoacetaldehyde diethylacetal, followed by stirring of the resulting mixture under reflux with heating for 40 minutes. After completion of the reaction, the solvent was distilled off under reduced pressure. Crystals precipitated were collected by filtration to give 13.8 g of N-2,2-diethoxyethyl-N'-(2-pyridyl)thiourea (m.p.: 132° to 133° C.). To the thus obtained crystals was added 120 ml of 10% diluted hydrochloric acid, followed by stirring of the resulting mixture under reflux with heating for 30 minutes. The reaction mixture was cooled and adjusted to pH of 5 to 6 with use of 50% aqueous sodium hydroxide to precipitate crystals. The crystals precipitated were filtered out, washed with water and dried to give 8.3 g of the desired compound. m.p.: 162° to 163° C.